Ethyl 2-hydroxybenzoate
Ethyl 2-hydroxybenzoate
Ethyl salicylate, also known as fema 2458 or mesotol, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Ethyl salicylate exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ethyl salicylate has been primarily detected in feces. Ethyl salicylate exists in all eukaryotes, ranging from yeast to humans. Ethyl salicylate is a sweet, balsam, and floral tasting compound that can be found in alcoholic beverages, black elderberry, fruits, and garden tomato. This makes ethyl salicylate a potential biomarker for the consumption of these food products.
Ethyl salicylate is a hydroxybenzoic acid.
Ethyl salicylate is a hydroxybenzoic acid.
Brand Name:
Vulcanchem
CAS No.:
118-61-6
VCID:
VC0086050
InChI:
InChI=1S/C9H10O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6,10H,2H2,1H3
SMILES:
CCOC(=O)C1=CC=CC=C1O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
Ethyl 2-hydroxybenzoate
CAS No.: 118-61-6
Main Products
VCID: VC0086050
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
| CAS No. | 118-61-6 |
|---|---|
| Product Name | Ethyl 2-hydroxybenzoate |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | ethyl 2-hydroxybenzoate |
| Standard InChI | InChI=1S/C9H10O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h3-6,10H,2H2,1H3 |
| Standard InChIKey | GYCKQBWUSACYIF-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=CC=C1O |
| Canonical SMILES | CCOC(=O)C1=CC=CC=C1O |
| Boiling Point | 232.5 °C |
| Density | 1.125-1.131 |
| Melting Point | 1.0 °C Mp 1.3 ° 1.3°C |
| Physical Description | Liquid colourless to pale yellow liquid with a spicy, anisic, wintergreen-like odou |
| Description | Ethyl salicylate, also known as fema 2458 or mesotol, belongs to the class of organic compounds known as o-hydroxybenzoic acid esters. These are benzoic acid esters where the benzene ring is ortho-substituted with a hydroxy group. Ethyl salicylate exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Ethyl salicylate has been primarily detected in feces. Ethyl salicylate exists in all eukaryotes, ranging from yeast to humans. Ethyl salicylate is a sweet, balsam, and floral tasting compound that can be found in alcoholic beverages, black elderberry, fruits, and garden tomato. This makes ethyl salicylate a potential biomarker for the consumption of these food products. Ethyl salicylate is a hydroxybenzoic acid. |
| Solubility | slightly soluble in water, glycerol; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | ethyl salicylate salicylic acid, ethyl este |
| Vapor Pressure | 0.08 mmHg |
| PubChem Compound | 8365 |
| Last Modified | Nov 11 2021 |
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